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Compound Name: ML289

Cat. No.: B611755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML289 is a potent and selective negative allosteric modulator (NAM) of the metabotropic

glutamate receptor 3 (mGlu3).[1] As a valuable tool for studying the physiological and

pathological roles of the mGlu3 receptor, proper preparation of ML289 stock solutions is critical

for ensuring experimental reproducibility and accuracy. This document provides detailed

application notes and protocols for the preparation of ML289 stock solutions using dimethyl

sulfoxide (DMSO), a common solvent for water-insoluble compounds in biological research.

Data Presentation
A summary of the key quantitative data for ML289 and DMSO is provided in the table below for

easy reference.
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Property ML289
Dimethyl Sulfoxide
(DMSO)

Molecular Weight 349.4 g/mol [2] 78.13 g/mol

Solubility in DMSO 100 mM[1]
Miscible with water and many

organic solvents[3]

Appearance Crystalline solid[2] Colorless liquid

Storage (Powder)
Refer to manufacturer's

instructions; typically at -20°C.

Room temperature, protected

from light and moisture.

Storage (Stock Solution) Aliquoted at -20°C or -80°C.[4] -

Experimental Protocols
Materials

ML289 powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM ML289 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

Calculation of Mass:
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To prepare 1 mL of a 10 mM stock solution, the required mass of ML289 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 349.4 g/mol x 1000 mg/g

Mass (mg) = 3.494 mg

Weighing ML289:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.494 mg of ML289 powder into the tube.

Dissolution in DMSO:

Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the ML289 powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to ensure complete

dissolution. Visually inspect the solution to confirm that no solid particles remain. If

dissolution is difficult, gentle warming in a 37°C water bath or brief sonication can be

applied.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.[4]

Clearly label each aliquot with the compound name (ML289), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, DMSO

stock solutions are typically stable for several months.

Protocol for Preparing Working Solutions
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For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

working concentration in the cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is low (typically less than 0.5%) to avoid solvent-

induced cytotoxicity.[5][6]

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM ML289 stock solution at room temperature.

Serial Dilution (Recommended):

To prevent precipitation of the compound when transferring from a high concentration of

organic solvent to an aqueous medium, a step-wise dilution is recommended.

For example, to prepare a 10 µM working solution, first prepare an intermediate dilution

(e.g., 1 mM) by diluting the 10 mM stock 1:10 in cell culture medium.

Then, dilute the 1 mM intermediate solution 1:100 in the final volume of cell culture

medium to achieve the 10 µM working concentration.

Direct Dilution (for lower concentrations):

Alternatively, for very dilute working solutions, a direct dilution can be performed. For

example, to prepare 10 mL of a 1 µM working solution from a 10 mM stock, add 1 µL of

the stock solution to 10 mL of cell culture medium (a 1:10,000 dilution). The final DMSO

concentration will be 0.01%.

Mixing and Control:

Gently mix the working solution by pipetting up and down or by inverting the tube.

Always include a vehicle control in your experiments, which consists of the cell culture

medium with the same final concentration of DMSO as the drug-treated samples.

Mandatory Visualizations
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Experimental Workflow for ML289 Stock Solution
Preparation

Stock Solution Preparation

Working Solution Preparation

Calculate Mass of ML289

Weigh ML289 Powder

Add DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Stock Solution Aliquot

For Experimentation

Dilute in Cell Culture Medium

Use in Experiment
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Click to download full resolution via product page

Caption: Workflow for preparing ML289 stock and working solutions.
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Caption: ML289 inhibits mGlu3 receptor signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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